Cas no 59663-66-0 (4-(1,3,4-Oxadiazol-2-yl)benzoic acid)
59663-66-0 structure
Product Name:4-(1,3,4-Oxadiazol-2-yl)benzoic acid
CAS No:59663-66-0
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD07352166
CID:1036836
PubChem ID:7131055
Update Time:2025-04-20
4-(1,3,4-Oxadiazol-2-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(1,3,4-Oxadiazol-2-yl)benzoic acid
- 4-[1,3,4]Oxadiazol-2-yl-benzoic acid
- AM807337
- SCHEMBL69432
- IZTWSORAYAOGDE-UHFFFAOYSA-N
- HMS1784O13
- MFCD07352166
- DTXSID60427895
- CS-0454054
- 4-(1,3,4-Oxadiazol-2-yl)benzoicacid
- 59663-66-0
- 4-(1,3,4-oxadiazol-2-yl)benzoic acid, AldrichCPR
- AKOS000118400
- A849064
- DA-19117
- EN300-14731
- BS-13918
- Z108578610
-
- MDL: MFCD07352166
- Inchi: 1S/C9H6N2O3/c12-9(13)7-3-1-6(2-4-7)8-11-10-5-14-8/h1-5H,(H,12,13)
- InChI Key: IZTWSORAYAOGDE-UHFFFAOYSA-N
- SMILES: O1C=NN=C1C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 190.03784206g/mol
- Monoisotopic Mass: 190.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 76.2Ų
4-(1,3,4-Oxadiazol-2-yl)benzoic acid Security Information
- Hazard Category Code: 22
-
Hazardous Material Identification:
4-(1,3,4-Oxadiazol-2-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O300373-5g |
4-(1,3,4-Oxadiazol-2-yl)benzoic acid |
59663-66-0 | 95% | 5g |
¥587.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O300373-25g |
4-(1,3,4-Oxadiazol-2-yl)benzoic acid |
59663-66-0 | 95% | 25g |
¥2059.90 | 2023-09-01 | |
| Alichem | A019093885-25g |
4-(1,3,4-Oxadiazol-2-yl)benzoic acid |
59663-66-0 | 95% | 25g |
$456.00 | 2023-09-01 | |
| TRC | E588905-10mg |
4-(1,3,4-Oxadiazol-2-yl)benzoic Acid |
59663-66-0 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E588905-50mg |
4-(1,3,4-Oxadiazol-2-yl)benzoic Acid |
59663-66-0 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E588905-100mg |
4-(1,3,4-Oxadiazol-2-yl)benzoic Acid |
59663-66-0 | 100mg |
$ 80.00 | 2022-06-05 | ||
| Apollo Scientific | OR951426-1g |
4-(1,3,4-Oxadiazol-2-yl)benzoic acid |
59663-66-0 | 95% | 1g |
£95.00 | 2025-02-21 | |
| Apollo Scientific | OR951426-5g |
4-(1,3,4-Oxadiazol-2-yl)benzoic acid |
59663-66-0 | 95% | 5g |
£225.00 | 2025-02-21 | |
| Apollo Scientific | OR951426-10g |
4-(1,3,4-Oxadiazol-2-yl)benzoic acid |
59663-66-0 | 95% | 10g |
£345.00 | 2025-02-21 | |
| abcr | AB315385-1 g |
4-(1,3,4-Oxadiazol-2-yl)benzoic acid; 95% |
59663-66-0 | 1 g |
€135.50 | 2023-07-19 |
4-(1,3,4-Oxadiazol-2-yl)benzoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:59663-66-0)4-(1,3,4-Oxadiazol-2-yl)benzoic acid
Order Number:A849064
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:23
Price ($):637.0
Email:sales@amadischem.com
4-(1,3,4-Oxadiazol-2-yl)benzoic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:59663-66-0)4-(1,3,4-Oxadiazol-2-yl)benzoic acid
Purity:99%
Quantity:25g
Price ($):637.0